Cas no 2172553-55-6 (2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene)

• Product Name: 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene
• CAS No: 2172553-55-6
• MF: C₁₇H₁₇FO
• MW: 256.314688444138
• CID: 6235142
• PubChem ID: 165843513
• Update Time: 2025-10-05

2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene
• 2-fluoro-1-methoxy-3-[3-(1-methylcyclopropyl)phenyl]benzene
• EN300-1586975
• 2172553-55-6

• Inchi： 1S/C17H17FO/c1-17(9-10-17)13-6-3-5-12(11-13)14-7-4-8-15(19-2)16(14)18/h3-8,11H,9-10H2,1-2H3
• InChI Key： JQCKBNUNHFOVPA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=CC(=C1)C1(C)CC1)OC

Computed Properties

• Exact Mass: 256.126343324g/mol
• Monoisotopic Mass: 256.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene

Exploring 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene (CAS No. 2172553-55-6): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene (CAS No. 2172553-55-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This fluorinated aromatic derivative combines a methoxy group, a fluorine substituent, and a 1-methylcyclopropylphenyl moiety, creating a versatile scaffold for pharmaceutical and material science research. Its molecular complexity and tailored functional groups make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's CAS No. 2172553-55-6 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across global supply chains. Recent trends in chemical databases and AI-driven literature searches reveal growing curiosity around "fluorinated aromatic compounds in drug discovery" and "methoxy-phenyl derivatives for materials engineering." These queries align with the compound's potential roles in high-performance polymers, liquid crystal displays (LCDs), and small-molecule therapeutics. Notably, its fluorine atom enhances metabolic stability—a hot topic in medicinal chemistry—while the methylcyclopropyl group may influence steric interactions in catalysis.

From an industrial perspective, 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene exemplifies the shift toward sustainable fluorination techniques, a key focus in Green Chemistry initiatives. Laboratories are increasingly optimizing synthetic routes to minimize waste, as reflected in search terms like "eco-friendly fluorination methods 2024." The compound’s methoxy-phenyl backbone also resonates with searches for "electron-donating groups in OLED materials," highlighting its relevance in next-gen optoelectronics. Analytical techniques such as HPLC purity testing and NMR structural validation are frequently associated with this compound in peer-reviewed studies.

In pharmaceutical contexts, the 1-methylcyclopropyl fragment attracts attention for its potential to modulate drug-receptor binding—addressing common search queries like "cyclopropyl in CNS drug design." Meanwhile, material scientists explore its thermal stability for applications in heat-resistant coatings, a niche with rising patent activity. Regulatory-compliant synthesis remains a priority, as evidenced by searches for "REACH-compliant fluorinated intermediates."

As innovation accelerates, CAS No. 2172553-55-6 continues to bridge gaps between academic research and industrial applications. Its multifaceted chemistry aligns with trending topics such as "AI-assisted molecular property prediction" and "high-throughput screening of aromatic compounds." With rigorous safety protocols and evolving synthetic methodologies, this compound exemplifies the dynamic intersection of precision chemistry and applied technology.